[1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine

• IUPAC Name: [1-methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine
• InChI: InChI=1S/C9H17N3O/c1-3-4-13-7-9-8(5-10)6-11-12(9)2/h6H,3-5,7,10H2,1-2H3
• InChI Key: ALBRMAOASZTFLT-UHFFFAOYSA-N
• Canonical SMILES: CCCOCC1=C(C=NN1C)CN
• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol

Description

[1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine, also known as MPMP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative and has a molecular formula of C9H16N3O.

Mechanism of Action

The mechanism of action of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine is not fully understood. However, it has been hypothesized that [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine may act by inhibiting the production of pro-inflammatory cytokines and chemokines. This action may help to reduce inflammation and pain in the body.
Biochemical and Physiological Effects
[1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine has been found to have several biochemical and physiological effects. In animal studies, [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine has been found to reduce pain and inflammation. It has also been found to have a neuroprotective effect and may help to prevent the development of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine in lab experiments is its potential as a drug candidate. [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine has been found to have anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of various diseases. However, one of the limitations of using [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine in lab experiments is the limited research available on its safety and toxicity.

Future Directions

There are several future directions for research on [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine. One area of research is the development of new drugs based on the structure of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine. Another area of research is the investigation of the safety and toxicity of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine. Additionally, further research is needed to fully understand the mechanism of action of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine and its potential applications in various fields of scientific research.
Conclusion
In conclusion, [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine ([1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine) is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. The synthesis of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine involves the reaction of 1-methyl-5-pyrazol-4-carboxylic acid with propargyl alcohol in the presence of a catalyst. [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine has been found to have potential applications in the development of new drugs, particularly in the treatment of diseases such as arthritis, cancer, and neurodegenerative disorders. Further research is needed to fully understand the mechanism of action of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine and its potential applications in various fields of scientific research.

Synthesis Methods

The synthesis of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine involves the reaction of 1-methyl-5-pyrazol-4-carboxylic acid with propargyl alcohol in the presence of a catalyst. The resulting product is then reduced with lithium aluminum hydride to yield [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine. This synthesis method has been reported in several research studies and has been found to be effective in producing high yields of [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine.

Scientific Research Applications

[1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine has been found to have potential applications in various fields of scientific research. One of the most promising areas of application is in the development of new drugs. [1-Methyl-5-(propoxymethyl)pyrazol-4-yl]methanamine has been found to have anti-inflammatory and analgesic properties, which make it a potential candidate for the treatment of various diseases such as arthritis, cancer, and neurodegenerative disorders.